Cas no 72279-59-5 (Heptane,1-bromo-2-methyl-)

• Product Name: Heptane,1-bromo-2-methyl-
• CAS No: 72279-59-5
• MF: C₈H₁₇Br
• MW: 193.124582052231
• CID: 549414
• PubChem ID: 14491950
• Update Time: 2025-11-02

Heptane,1-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane,1-bromo-2-methyl-
• 1-BROMO-2-METHYLHEPTANE
• 1-bromo-2-methyl-heptane
• 2-Methylheptylbromid
• Heptane,1-bromo-2-methyl
• EN300-674063
• 72279-59-5
• 3-TERT-BUTYLBENZENESULFONYLCHLORIDE
• J-504404
• SCHEMBL4766963
• AKOS006271523
• DTXSID70560924

• Inchi： 1S/C8H17Br/c1-3-4-5-6-8(2)7-9/h8H,3-7H2,1-2H3
• InChI Key： FNVAPJKLVSMYCG-UHFFFAOYSA-N
• SMILES： BrCC(C)CCCCC

Computed Properties

• Exact Mass: 192.05100
• Monoisotopic Mass: 192.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1024 (estimate)
• Boiling Point: 191.87°C (estimate)
• Flash Point: 56.1°C
• Refractive Index: 1.4383 (estimate)
• PSA: 0.00000
• LogP: 3.59770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Heptane,1-bromo-2-methyl-

Comprehensive Overview of Heptane,1-bromo-2-methyl- (CAS No. 72279-59-5): Properties, Applications, and Market Insights

Heptane,1-bromo-2-methyl- (CAS 72279-59-5) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This branched-chain brominated alkane, also known as 2-methyl-1-bromoheptane, features a seven-carbon backbone with a bromine atom and a methyl group strategically positioned to influence its reactivity and physical properties. The growing demand for halogenated hydrocarbons in synthetic chemistry and material science has brought compounds like 1-bromo-2-methylheptane into focus, particularly in the development of advanced intermediates for pharmaceuticals, agrochemicals, and specialty polymers.

The molecular formula of Heptane,1-bromo-2-methyl- (C₈H₁₇Br) grants it distinct characteristics, including moderate volatility (boiling point ~195°C) and a density of ~1.14 g/cm³. These properties make it valuable as a solvent in controlled reactions and as a building block for more complex molecules. Recent studies highlight its role in Grignard reagent formation, where its branched structure enhances stability compared to linear analogs. Environmental considerations have spurred interest in brominated alkane alternatives, positioning 72279-59-5 as a subject of innovation in green chemistry approaches.

In pharmaceutical applications, 1-bromo-2-methylheptane serves as a precursor for active pharmaceutical ingredients (APIs), particularly in antiviral and anti-inflammatory drug synthesis. Its ability to introduce alkyl groups via nucleophilic substitution reactions makes it indispensable in modern medicinal chemistry. The compound's compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) aligns with current trends in fragment-based drug design, addressing popular search queries about "halogenated building blocks for drug discovery."

The material science sector utilizes Heptane,1-bromo-2-methyl- in polymer modification, where its bromine atom facilitates chain-transfer reactions during polymerization. This application gains relevance amid rising searches for "flame-retardant additives" and "high-performance elastomers." Manufacturers increasingly adopt CAS 72279-59-5 in developing specialty adhesives and coatings with enhanced thermal stability, responding to industry demands highlighted in trending keywords like "advanced polymer modifiers 2024."

Market analysis reveals steady growth for brominated heptane derivatives, with a projected CAGR of 4.2% (2024-2030) driven by Asia-Pacific's expanding chemical sector. Regulatory developments, particularly concerning sustainable halogen chemistry, shape production methods for 2-methyl-1-bromoheptane. Recent patents demonstrate novel catalytic bromination techniques that improve yield while reducing energy consumption—a hot topic in chemical engineering forums and a frequent subject in queries like "eco-friendly bromination processes."

Quality standards for 72279-59-5 typically specify ≥98% purity, with GC-MS and NMR being essential analytical techniques. Storage recommendations emphasize protection from light and moisture to prevent degradation, a practical consideration often searched alongside "handling brominated compounds." The compound's shelf life and stability profile make it preferable to more reactive alternatives in many synthetic pathways, as noted in recent publications comparing branched vs. linear bromoalkanes.

Emerging research explores 1-bromo-2-methylheptane's potential in organic electronics, particularly as a dopant for charge-transport materials. This application capitalizes on current interest in "organic semiconductor precursors," with studies demonstrating its effectiveness in modifying conductive polymer properties. Such developments position CAS 72279-59-5 at the intersection of chemistry and materials science, addressing frequently asked questions about "small molecules for flexible electronics."

Safety protocols for Heptane,1-bromo-2-methyl- emphasize standard organic solvent precautions, including adequate ventilation and PPE. While not classified as extremely hazardous, its proper handling aligns with industry best practices—a recurring theme in safety-related searches. The compound's environmental fate and biodegradation pathways remain active research areas, particularly regarding halogenated hydrocarbon remediation strategies.

In analytical chemistry, 2-methyl-1-bromoheptane serves as a reference standard for method development, especially in GC retention index studies. This application responds to laboratory professionals' searches for "retention markers for non-polar compounds." The compound's well-characterized properties make it valuable for calibrating instruments and validating analytical protocols in quality control environments.

The synthesis of Heptane,1-bromo-2-methyl- typically involves free-radical bromination of 2-methylheptane, with recent advancements focusing on selective bromination catalysts. Process optimization studies address common queries about "improving bromoalkane yields," highlighting techniques like continuous-flow reactors. These innovations reflect the chemical industry's drive toward more efficient and sustainable production methods for specialty intermediates like 72279-59-5.